Cas no 1394822-92-4 ((S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride)

(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride is a chiral organic compound featuring a trifluoroethylamine moiety attached to a phenolic ring. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as an intermediate in the development of bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the phenol and amine functionalities provide versatile reactivity for further derivatization. The hydrochloride salt form ensures improved solubility and handling stability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its structural rigidity and electron-withdrawing properties. High purity and well-defined stereochemistry make it suitable for research and industrial-scale applications.

(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride structure

1394822-92-4 structure

Product Name:(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride

CAS No:1394822-92-4

MF:C₈H₉ClF₃NO

MW:227.6113717556

MDL:MFCD22393681

CID:2092333

PubChem ID:73424693

Update Time:2025-10-14

(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride
- 2-[(1S)-1-amino-2,2,2-trifluoroethyl]phenol;hydrochloride
- (S)-2-(1-AMINO-2,2,2-TRIFLUOROETHYL)PHENOL HCL
- 1394822-92-4
- 2-[(1S)-1-AMINO-2,2,2-TRIFLUOROETHYL]PHENOL HYDROCHLORIDE
- 1213413-23-0
- AKOS025146590
- MDL： MFCD22393681
- Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)7(12)5-3-1-2-4-6(5)13;/h1-4,7,13H,12H2;1H/t7-;/m0./s1
- InChI Key： XJEMEBWDQLBNTM-FJXQXJEOSA-N
- SMILES： Cl.FC([C@H](C1C=CC=CC=1O)N)(F)F

Computed Properties

Exact Mass: 227.0324761Da
Monoisotopic Mass: 227.0324761Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.3Å²

(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride Pricemore >>

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Chemenu	CM183064-1g	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	1g	$1052	2021-08-05
Alichem	A019145287-250mg	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	250mg	564.90 USD	2021-06-16
Alichem	A019145287-1g	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	1g	1,412.25 USD	2021-06-16
Chemenu	CM183064-1g	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	Y0987640-1g	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	1g	$1150	2024-08-02
eNovation Chemicals LLC	Y0987640-1g	(S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95%	1g	$1150	2025-02-28
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Crysdot LLC	CD12145919-250mg	(S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	1394822-92-4	95+%	250mg	$446	2024-07-23
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